5-Bromo-2-methyl-4-(4-nitrophenyl)-1,3-thiazole

• IUPAC Name: 5-bromo-2-methyl-4-(4-nitrophenyl)-1,3-thiazole
• InChI: InChI=1S/C10H7BrN2O2S/c1-6-12-9(10(11)16-6)7-2-4-8(5-3-7)13(14)15/h2-5H,1H3
• InChI Key: LMJUXYQCUREBHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)Br)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C10H7BrN2O2S
• DSSTOX Substance ID: DTXSID501266654
• Molecular Weight: 299.15 g/mol
• CAS RN: 942920-44-7

Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving 5-Bromo-2-methyl-4-(4-nitrophenyl)-1,3-thiazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the literature.

Mechanism of Action

The mechanism of action of 5-Bromo-2-methyl-4-(4-nitrophenyl)-1,3-thiazole is not well-documented in the literature.

Safety and Hazards

The safety data sheet for a similar compound, 5-Bromo-2-methyl-4-thiocyanatoaniline, suggests that it should be handled with care. If inhaled or ingested, medical attention should be sought immediately. It should be stored in a dark place under an inert atmosphere at 2–8 °C.

Future Directions

Given the limited information available on 5-Bromo-2-methyl-4-(4-nitrophenyl)-1,3-thiazole, future research could focus on its synthesis, chemical properties, and potential applications.

Synthesis routes and methods

Procedure details

Bromine (6 mmol) was added dropwise to a solution of 2-methyl-4-(4-nitrophenyl)-1,3-thiazole (5 mmol) in chloroform (20 mL) and the solution refluxed for 4 h. The solvent was evaporated and the product purified by crystallization from ether to afford the title compound (60%). ESMS [M+H]+: 300.2